Cas no 553631-05-3 (1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine)
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical applications. The compound features a BOC (tert-butoxycarbonyl) protecting group, which enhances its stability and facilitates selective deprotection under mild acidic conditions. The 4-fluorophenyl moiety contributes to its utility in medicinal chemistry, as fluorine substitution often improves metabolic stability and binding affinity in drug candidates. The hydroxyl group at the 4-position of the piperidine ring provides a reactive site for further functionalization, enabling diverse derivatization pathways. This compound is commonly employed in the synthesis of CNS-active molecules and receptor-targeting agents due to its structural flexibility. Its high purity and well-defined stereochemistry make it a reliable building block for complex molecule construction.
553631-05-3 structure
Product Name:1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine
CAS No:553631-05-3
MF:C16H22FNO3
MW:295.349188327789
MDL:MFCD09953399
CID:1025224
PubChem ID:49760246
Update Time:2025-07-02
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate
- 1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine
- F79275
- MFCD09953399
- tert-butyl 4-(4-fluorophenyl)-4-hydroxy-1-piperidinecarboxylate
- 553631-05-3
- DS-021509
- A848985
- DTXSID80678145
- MYOXKNVRSSVPEC-UHFFFAOYSA-N
- tertbutyl 4-(4-fluorophenyl)-4-hydroxy-1-piperidinecarboxylate
- tert-Butyl4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate
- SB43911
- BS-28742
- EN300-7359415
- tert-butyl 4-(4-fluorophenyl)-4-hydroxy-piperidine-1-carboxylate
- SCHEMBL3266179
- AKOS015999063
- 1-N-BOC-4-(4-FLUOROPHENYL)-4-HYDROXYPIPERIDINE
- AM90111
- CS-0210800
-
- MDL： MFCD09953399
- Inchi： 1S/C16H22FNO3/c1-15(2,3)21-14(19)18-10-8-16(20,9-11-18)12-4-6-13(17)7-5-12/h4-7,20H,8-11H2,1-3H3
- InChI Key： MYOXKNVRSSVPEC-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1(CCN(C(=O)OC(C)(C)C)CC1)O
Computed Properties
- Exact Mass: 295.15800
- Monoisotopic Mass: 295.15837173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.77000
- LogP: 2.98210
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM179600-5g |
tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate |
553631-05-3 | 95% | 5g |
$399 | 2023-01-09 | |
| Chemenu | CM179600-5g |
tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate |
553631-05-3 | 95% | 5g |
$399 | 2021-08-05 | |
| TRC | B601235-100mg |
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine |
553631-05-3 | 100mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B601235-250mg |
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine |
553631-05-3 | 250mg |
$ 155.00 | 2023-04-18 | ||
| TRC | B601235-500mg |
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine |
553631-05-3 | 500mg |
$ 236.00 | 2023-04-18 | ||
| TRC | B601235-1g |
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine |
553631-05-3 | 1g |
$ 333.00 | 2023-04-18 | ||
| Fluorochem | 213022-1g |
tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate |
553631-05-3 | 95% | 1g |
￡188.00 | 2022-03-01 | |
| Fluorochem | 213022-5g |
tert-Butyl 4-(4-fluorophenyl)-4-hydroxypiperidine-1-carboxylate |
553631-05-3 | 95% | 5g |
￡600.00 | 2022-03-01 | |
| abcr | AB312204-1 g |
1-Boc-4-(4-fluorophenyl)-4-hydroxypiperidine; 97% |
553631-05-3 | 1g |
€257.50 | 2022-03-03 | ||
| abcr | AB312204-5 g |
1-Boc-4-(4-fluorophenyl)-4-hydroxypiperidine; 97% |
553631-05-3 | 5g |
€755.80 | 2022-03-03 |
1-BOC-4-(4-fluorophenyl)-4-hydroxypiperidine Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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